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Compound of Interest

Compound Name: Ethylurea

Cat. No.: B042620 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the health and safety considerations for

the handling of Ethylurea (CAS No. 625-52-5). The information is intended to support risk

assessment and the implementation of safe laboratory practices.

Chemical and Physical Properties
Ethylurea is a white to beige crystalline solid.[1][2] Understanding its physical and chemical

properties is fundamental to its safe handling and storage.
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Property Value Reference(s)

Molecular Formula C₃H₈N₂O [3][4]

Molecular Weight 88.11 g/mol [4]

Appearance
Very slightly beige crystals /

White crystal
[2][5]

Odor Odorless [3]

Melting Point 90 - 95 °C / 194 - 203 °F [3]

Flash Point > 93 °C / > 199.4 °F [3]

Solubility
Soluble in water, methanol,

ethanol, and acetone.[6][7]

Stability
Stable under normal

conditions.
[3][8]

Toxicological Information
The toxicological properties of Ethylurea have not been fully investigated.[5] However,

available data indicates that it should be handled with caution. It is classified as harmful if

swallowed, in contact with skin, or if inhaled.[7][8] It may also cause respiratory irritation and is

suspected of causing genetic defects.[7][8]
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Hazard
Classification

Category Statement Reference(s)

Acute Oral Toxicity 4 Harmful if swallowed [3][8]

Acute Dermal Toxicity 4
Harmful in contact

with skin
[3][8]

Acute Inhalation

Toxicity
4 Harmful if inhaled [3][8]

Skin

Corrosion/Irritation
2 Causes skin irritation [1][4]

Serious Eye

Damage/Irritation
2

Causes serious eye

irritation
[1][4]

Germ Cell

Mutagenicity
2

Suspected of causing

genetic defects
[3][8]

Specific Target Organ

Toxicity (Single

Exposure)

3
May cause respiratory

irritation.[1][3][4]

Note: LD50/LC50 data is not readily available.[5]

Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure safety.

Handling:

Wash thoroughly after handling.[5]

Use with adequate ventilation to keep airborne concentrations low.[5]

Minimize dust generation and accumulation.[5]

Avoid contact with eyes, skin, and clothing.[5]

Avoid ingestion and inhalation.[5]
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Wear appropriate personal protective equipment (PPE).[3]

Storage:

Store in a tightly closed container.[5]

Store in a cool, dry, well-ventilated area.[5]

Keep away from incompatible substances such as strong oxidizing agents.[3][8]

Store locked up.[3]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are essential to prevent exposure.

Engineering Controls:

Facilities storing or utilizing this material should be equipped with an eyewash facility and a

safety shower.[5]

Use adequate ventilation, especially in confined areas.[3]

Personal Protective Equipment (PPE):

Personal Protective Equipment (PPE)

Specifications

Eye/Face Protection

Chemical safety goggles
(OSHA 29 CFR 1910.133 or EN166)

e.g.

Hand Protection

Appropriate protective gloves

e.g.

Body Protection

Appropriate protective clothing

e.g.

Respiratory Protection

Follow OSHA 29 CFR 1910.134
or EN 149 if needed

as per
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Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling Ethylurea.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Route of Exposure First Aid Actions

Inhalation Move to fresh air If not breathing, give artificial respiration If breathing is difficult, give oxygen Get medical aid

Skin Contact Flush skin with plenty of water for at least 15 minutes Remove contaminated clothing and shoes Get medical aid

Eye Contact Flush eyes with plenty of water for at least 15 minutes Occasionally lift upper and lower eyelids Get medical aid

Ingestion Do NOT induce vomiting If conscious and alert, rinse mouth and drink 2-4 cupfuls of milk or water Never give anything by mouth to an unconscious person Get medical aid

Click to download full resolution via product page

Caption: First aid procedures for Ethylurea exposure.

General Advice: If symptoms persist, call a physician.[3] Ensure that medical personnel are

aware of the material involved and take precautions to protect themselves.[8] Treat

symptomatically.[3][5]

Fire Fighting Measures
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Ethylurea is a combustible material.[3]

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate

foam.[3][5]

Specific Hazards: During a fire, irritating and highly toxic gases such as nitrogen oxides

(NOx), carbon monoxide (CO), and carbon dioxide (CO2) may be generated by thermal

decomposition or combustion.[3][5] Containers may explode when heated.[3]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[3][5]

Accidental Release Measures
In the event of a spill, follow these procedures to minimize hazards.
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Spill Occurs

Ensure adequate ventilation and
wear proper personal protective equipment

Remove all sources of ignition

Sweep up the material

Avoid generating dusty conditions

Place into a suitable, closed container for disposal

Clean the spill area

Dispose of waste according to regulations

Click to download full resolution via product page

Caption: Workflow for handling an accidental spill of Ethylurea.

Environmental Precautions: Should not be released into the environment.[3][8]
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Stability and Reactivity
Reactivity: None known, based on information available.[3]

Chemical Stability: Stable under normal conditions.[3][8]

Conditions to Avoid: Incompatible products, heat, open flames, hot surfaces, and sources of

ignition.[3][8]

Incompatible Materials: Strong oxidizing agents.[3][8]

Hazardous Decomposition Products: Nitrogen oxides (NOx), carbon monoxide (CO), carbon

dioxide (CO2).[3]

Hazardous Polymerization: Does not occur.[3][8]

Experimental Protocols
Detailed experimental protocols for the toxicological and safety testing of Ethylurea are not

extensively available in the public domain. The provided safety data is generally based on

standardized testing protocols such as those outlined by the OECD for chemical safety testing.

When designing experiments involving Ethylurea, researchers should adhere to established

good laboratory practices (GLP) and consult relevant guidelines for handling hazardous

chemicals.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

comprehensive risk assessment. Always consult the most current Safety Data Sheet (SDS)

provided by the manufacturer before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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